Cas no 1955518-01-0 (1-(5-((3-Fluorophenyl)amino)-1,2,4-thiadiazol-3-yl)propan-2-one)

• Product Name: 1-(5-((3-Fluorophenyl)amino)-1,2,4-thiadiazol-3-yl)propan-2-one
• CAS No: 1955518-01-0
• MF: C₁₁H₁₀FN₃OS
• MW: 251.280004024506
• CID: 5720442
• PubChem ID: 91811870
• Update Time: 2023-10-25

1-(5-((3-Fluorophenyl)amino)-1,2,4-thiadiazol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1955518-01-0
• 1-(5-((3-fluorophenyl)amino)-1,2,4-thiadiazol-3-yl)propan-2-one
• F1907-0499
• AKOS026706389
• 1-[5-(3-fluoroanilino)-1,2,4-thiadiazol-3-yl]propan-2-one
• EN300-265315
• 1-{5-[(3-fluorophenyl)amino]-1,2,4-thiadiazol-3-yl}propan-2-one
• 2-Propanone, 1-[5-[(3-fluorophenyl)amino]-1,2,4-thiadiazol-3-yl]-
• 1-(5-((3-Fluorophenyl)amino)-1,2,4-thiadiazol-3-yl)propan-2-one

• Inchi： 1S/C11H10FN3OS/c1-7(16)5-10-14-11(17-15-10)13-9-4-2-3-8(12)6-9/h2-4,6H,5H2,1H3,(H,13,14,15)
• InChI Key： XCFGSXMGLAPLMJ-UHFFFAOYSA-N
• SMILES： S1C(=NC(CC(C)=O)=N1)NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 251.05286129g/mol
• Monoisotopic Mass: 251.05286129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 387.6±52.0 °C(Predicted)
• pka: 0.73±0.50(Predicted)